JW 480
JW 480
Potent and selective inhibitor of the serine hydrolase enzyme KIAA1363 (AADACL1) (IC50 = 20 nM in mouse brain). Impairs migration, invasion, survival and tumor growth of prostate cancer cell lines in vivo. Reduces monoalkylglycerol ether (MAGE) levels.
Brand Name:
Vulcanchem
CAS No.:
1354359-53-7
VCID:
VC0004855
InChI:
InChI=1S/C22H23NO2/c1-16(2)20-9-5-6-10-21(20)25-22(24)23-14-13-17-11-12-18-7-3-4-8-19(18)15-17/h3-12,15-16H,13-14H2,1-2H3,(H,23,24)
SMILES:
CC(C)C1=CC=CC=C1OC(=O)NCCC2=CC3=CC=CC=C3C=C2
Molecular Formula:
C22H23NO2
Molecular Weight:
333.431
JW 480
CAS No.: 1354359-53-7
Inhibitors
VCID: VC0004855
Molecular Formula: C22H23NO2
Molecular Weight: 333.431
| CAS No. | 1354359-53-7 |
|---|---|
| Product Name | JW 480 |
| Molecular Formula | C22H23NO2 |
| Molecular Weight | 333.431 |
| IUPAC Name | (2-propan-2-ylphenyl) N-(2-naphthalen-2-ylethyl)carbamate |
| Standard InChI | InChI=1S/C22H23NO2/c1-16(2)20-9-5-6-10-21(20)25-22(24)23-14-13-17-11-12-18-7-3-4-8-19(18)15-17/h3-12,15-16H,13-14H2,1-2H3,(H,23,24) |
| Standard InChIKey | PCNJGBMWAZRVEA-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=CC=C1OC(=O)NCCC2=CC3=CC=CC=C3C=C2 |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Potent and selective inhibitor of the serine hydrolase enzyme KIAA1363 (AADACL1) (IC50 = 20 nM in mouse brain). Impairs migration, invasion, survival and tumor growth of prostate cancer cell lines in vivo. Reduces monoalkylglycerol ether (MAGE) levels. |
| Synonyms | 2-Isopropylphenyl(2-(naphthalen-2-yl)ethyl)carbamate |
| PubChem Compound | 57330099 |
| Last Modified | Nov 11 2021 |
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